Cas no 24036-52-0 (6-bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one)

6-Bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one is a brominated heterocyclic compound featuring a benzoxazinone core structure. This intermediate is valued for its utility in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromine substituent enhances reactivity, enabling selective functionalization for further derivatization. Its rigid fused-ring system contributes to stability while offering a versatile scaffold for constructing complex heterocycles. The compound is commonly employed in cross-coupling reactions, nucleophilic substitutions, and as a precursor for nitrogen- and oxygen-containing heterocycles. High purity grades are available to ensure consistent performance in research and industrial applications. Proper handling under controlled conditions is recommended due to its potential sensitivity.
6-bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one structure
24036-52-0 structure
Product Name:6-bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:24036-52-0
MF:C8H6BrNO2
MW:228.042741298676
MDL:MFCD00461173
CID:88485
PubChem ID:16218142
Update Time:2025-06-07

6-bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2H-1,4-benzoxazin-3(4H)-one
    • 6-bromo-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 6-bromo-4H-1,4-benzoxazin-3-one
    • 6-bromo-2,4-dihydro-1,4-benzoxazin-3-one
    • 6-bromo-2H-1,4-benzoxazin-3-one
    • 6-bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one
    • 6-Bromo-3-oxo-4H-benzo[1,4]oxazine
    • 6-Bromo-4H-benzo[1,4]oxazin-3-one
    • 6-Bromo-1,4-benzoxazin-3-one
    • 2H-1,4-Benzoxazin-3(4H)-one, 6-bromo-
    • 2H-1,4-BENZOXAZIN-3(4H)-ONE, 6-BROMO
    • PubChem16746
    • KSC490E6N
    • UQCFMEFQBSYDHY-UHFFFAOYSA-N
    • ANW-2
    • AM20030423
    • FT-0660808
    • MFCD00461173
    • SCHEMBL299079
    • EN300-26604
    • 6-bromo-(2h)-1,4-benzoxazin-3(4h)-one
    • 6-BROMO-(2H)-1,4-BENZOXAZINE-3(4H)-ONE
    • AB06108
    • SY007660
    • AKOS005198604
    • DTXSID80584777
    • J-015323
    • J-518328
    • CS-W013002
    • 6-Bromo-2H-1,4-benzoxazin-3(4H)-one, 97%
    • Z227266368
    • FS-2439
    • 6-Bromo-2H-[1,4]benzoxazin-3(4H)-one
    • AC-23214
    • B4402
    • A4983
    • 24036-52-0
    • 6-Bromo-(2H)-1,4-benzoxazin-3(4H)-one; 6-Bromo-2H-benzo[b][1,4]oxazin-3(4H)-one; 6-Bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one; 6-Bromo-4H-benzo[1,4]oxazin-3-one
    • MDL: MFCD00461173
    • Inchi: 1S/C8H6BrNO2/c9-5-1-2-7-6(3-5)10-8(11)4-12-7/h1-3H,4H2,(H,10,11)
    • InChI Key: UQCFMEFQBSYDHY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)NC(CO2)=O

Computed Properties

  • Exact Mass: 226.95800
  • Monoisotopic Mass: 226.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.676
  • Melting Point: 219.0 to 223.0 deg-C
  • Boiling Point: 376.8℃ at 760 mmHg
  • Flash Point: 181.7℃
  • PSA: 38.33000
  • LogP: 1.91800
  • Solubility: Not determined

6-bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one Security Information

6-bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY007660-1g
6-Bromo-2H-1,4-benzoxazin-3(4H)-one
24036-52-0 ≥95%
1g
¥40.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY007660-5g
6-Bromo-2H-1,4-benzoxazin-3(4H)-one
24036-52-0 ≥95%
5g
¥150.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY007660-10g
6-Bromo-2H-1,4-benzoxazin-3(4H)-one
24036-52-0 ≥95%
10g
¥285.00 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY007660-25g
6-Bromo-2H-1,4-benzoxazin-3(4H)-one
24036-52-0 ≥95%
25g
¥710.00 2025-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B4402-5G
6-Bromo-2H-1,4-benzoxazin-3(4H)-one
24036-52-0 >94.0%(GC)
5g
¥1455.00 2024-04-15
TRC
B680345-1g
6-Bromo-2H-1,4-benzoxazin-3(4H)-one
24036-52-0
1g
$ 64.00 2023-09-08
TRC
B680345-5g
6-Bromo-2H-1,4-benzoxazin-3(4H)-one
24036-52-0
5g
$ 81.00 2023-09-08
TRC
B680345-10g
6-Bromo-2H-1,4-benzoxazin-3(4H)-one
24036-52-0
10g
$ 150.00 2023-09-08
TRC
B680345-25g
6-Bromo-2H-1,4-benzoxazin-3(4H)-one
24036-52-0
25g
$ 293.00 2023-04-18
TRC
B680345-50g
6-Bromo-2H-1,4-benzoxazin-3(4H)-one
24036-52-0
50g
$ 580.00 2023-04-18

6-bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one Production Method

6-bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:24036-52-0)6-溴-2H-1,4-苯并噁嗪-3(4H)-酮
Order Number:LE2471832
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:24036-52-0)6-溴-2H-1,4-苯并噁嗪-3(4H)-酮
LE2471832
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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